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Compound of Interest

Compound Name: (Chloromethyl)sulfonylethane

Cat. No.: B178534

An In-depth Technical Guide to
(Chloromethyl)sulfonylethane

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of (Chloromethyl)sulfonylethane, a
reagent with applications in proteomics research. This document outlines its chemical and

physical properties, synthesis, and known applications, with a focus on providing practical
information for researchers in the life sciences and drug development.

Chemical Identity and Properties

(Chloromethyl)sulfonylethane, systematically named 1-chloro-2-(methylsulfonyl)ethane, is an
organosulfur compound. It is recognized for its potential as a research tool in the field of
proteomics.[1]

Molecular Structure:

The molecular structure of 1-chloro-2-(methylsulfonyl)ethane consists of an ethyl chain
substituted with a chlorine atom at one end and a methylsulfonyl group at the other.

Physicochemical Properties:
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A summary of the key physicochemical properties of 1-chloro-2-(methylsulfonyl)ethane is
presented in the table below. This data is essential for its handling, storage, and application in
experimental settings.

Property Value Reference
CAS Number 50890-51-2 [11[2]
Molecular Formula Cs3H7CIO2S [1112]
Molecular Weight 142.61 g/mol [1]
Appearance Liquid [3]

Density 1.29 g/cm3

Boiling Point 130-132 °C @ 7 Torr

InChi Key DKWNYTKOLIZNAX- 3]
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SMILES CS(=0)(=0)cccl [4]

Synthesis and Reactivity

While specific, detailed experimental protocols for the synthesis of 1-chloro-2-
(methylsulfonyl)ethane are not readily available in public literature, its structure suggests a
multi-step synthesis from readily available starting materials. A plausible synthetic route is
outlined below.

Logical Synthesis Workflow

A potential pathway to synthesize 1-chloro-2-(methylsulfonyl)ethane could involve the oxidation
of a corresponding thioether. This common method for sulfone synthesis provides a high-
yielding and straightforward approach.
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Caption: Plausible synthesis of 1-chloro-2-(methylsulfonyl)ethane.

Applications in Research

The primary documented application of 1-chloro-2-(methylsulfonyl)ethane is in the field of
proteomics research.[1] Proteomics involves the large-scale study of proteins, particularly their
structures and functions.

Role as an Alkylating Agent in Proteomics

In proteomics, alkylating agents are crucial for the sample preparation of proteins for mass
spectrometry analysis. They are used to cap cysteine residues, preventing the reformation of
disulfide bonds after reduction. This ensures that proteins remain in a linearized state, which is
essential for accurate analysis.

The structure of 1-chloro-2-(methylsulfonyl)ethane, featuring a reactive chloromethyl group,
suggests its utility as a cysteine-modifying reagent. The sulfonyl group enhances the
electrophilicity of the adjacent carbon atom, making it susceptible to nucleophilic attack by the
thiol group of cysteine residues.

Experimental Workflow in Proteomics

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b178534?utm_src=pdf-body-img
https://www.scbt.com/p/1-chloro-2-methylsulfonyl-ethane-50890-51-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The general workflow for utilizing an alkylating agent like 1-chloro-2-(methylsulfonyl)ethane in a
proteomics experiment is depicted below. This process is fundamental to many bottom-up
proteomics strategies.

Sample Preparation Analysis }

Reduction of Alkylation with Proteolytic Digestion Y
[(Proteln SampleHDenaturanon)—b(DisuIﬁde Bonds)—> (Chloromethylysulfonylethane —b( (©.g, Trypsin) LC-MS/MS Analysis Data Analysis
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Caption: Proteomics sample preparation workflow.

Safety and Handling

As with any reactive chemical, proper safety precautions should be taken when handling 1-
chloro-2-(methylsulfonyl)ethane. It is recommended to handle the compound in a well-
ventilated fume hood and to wear appropriate personal protective equipment, including gloves
and safety glasses. For detailed safety information, refer to the Safety Data Sheet (SDS)
provided by the supplier.

Conclusion

1-Chloro-2-(methylsulfonyl)ethane is a specialized chemical reagent with a noted application in
proteomics research. Its utility as a cysteine alkylating agent makes it a valuable tool for
sample preparation in mass spectrometry-based protein analysis. While detailed synthetic and
spectral data are not widely published, its structural features suggest a straightforward
synthesis and a clear mechanism of action in its primary application. Further research into its
reactivity and potential applications in drug development and chemical biology may reveal new
opportunities for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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